Cas no 2320686-81-3 (2-((1-((2-chlorobenzyl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole)

• Product Name: 2-((1-((2-chlorobenzyl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole
• CAS No: 2320686-81-3
• MF: C₁₄H₁₆ClN₃O₄S₂
• MW: 389.877539634705
• CID: 5835662
• PubChem ID: 121152728
• Update Time: 2025-05-23

2-((1-((2-chlorobenzyl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(2-chlorophenyl)methanesulfonyl]azetidin-3-yl}sulfonyl)-1-methyl-1H-imidazole
• 2-[1-[(2-chlorophenyl)methylsulfonyl]azetidin-3-yl]sulfonyl-1-methylimidazole
• 2320686-81-3
• AKOS032694007
• 2-((1-((2-chlorobenzyl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole
• F6471-9431

• Inchi： 1S/C14H16ClN3O4S2/c1-17-7-6-16-14(17)24(21,22)12-8-18(9-12)23(19,20)10-11-4-2-3-5-13(11)15/h2-7,12H,8-10H2,1H3
• InChI Key： FOFMSPUQVNXQOZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(N1CC(C1)S(C1=NC=CN1C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 389.0270760g/mol
• Monoisotopic Mass: 389.0270760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų

Additional information on 2-((1-((2-chlorobenzyl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole

Comprehensive Analysis of 2-((1-((2-chlorobenzyl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole (CAS No. 2320686-81-3)

The compound 2-((1-((2-chlorobenzyl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole (CAS No. 2320686-81-3) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This sulfonyl-containing heterocycle combines an azetidine ring with an imidazole core, making it a promising candidate for drug discovery and biochemical research. Researchers are particularly interested in its sulfonamide linkage, which is known to enhance binding affinity and metabolic stability in pharmaceutical compounds.

In recent years, the demand for small-molecule modulators targeting specific enzymes or receptors has surged, and 2-((1-((2-chlorobenzyl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole fits into this trend. Its chlorobenzyl moiety contributes to lipophilicity, a critical factor in optimizing drug permeability across biological membranes. This aligns with the growing focus on bioavailability enhancement in drug development, a topic frequently searched in scientific databases and AI-driven research platforms.

The imidazole ring in this compound is noteworthy due to its prevalence in biologically active molecules, such as antifungal and anticancer agents. This structural motif is often explored in structure-activity relationship (SAR) studies, a hot topic among medicinal chemists. Additionally, the azetidine scaffold is gaining traction as a saturated heterocycle alternative to piperidine or pyrrolidine, offering improved metabolic stability and reduced toxicity—key concerns in modern drug design.

From a synthetic perspective, the sulfonyl bridges in CAS No. 2320686-81-3 present interesting challenges and opportunities for chemists. Sulfonyl groups are versatile in cross-coupling reactions and click chemistry, both of which are highly searched terms in organic synthesis forums. The compound’s potential as a protease inhibitor or kinase modulator is also under investigation, reflecting the broader interest in targeted therapies for complex diseases.

Environmental and green chemistry considerations are increasingly influencing compound selection, and this molecule’s stability under physiological conditions makes it a candidate for sustainable pharmaceutical applications. Its low ecotoxicity profile (as inferred from structural analogs) aligns with the industry’s shift toward eco-friendly drug design—a frequently discussed topic in academic and industrial circles.

In summary, 2-((1-((2-chlorobenzyl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole represents a compelling case study in contemporary medicinal chemistry. Its multifaceted structure addresses critical needs in drug-likeness optimization, targeted therapy development, and sustainable synthesis, making it a subject of ongoing research and discussion across scientific communities.